2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%
Overview
Description
2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% (2F4FMPB) is an organic compound with a unique structure that has been studied for its potential applications in a variety of scientific research areas. As a fluorinated derivative of benzoic acid, 2F4FMPB has a wide range of properties that make it an attractive choice for a variety of research projects.
Scientific Research Applications
2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has been studied for its potential applications in a variety of scientific research areas, including drug discovery and development, materials science, and biochemistry. In drug discovery and development, 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has been studied as a potential lead compound for the development of new drugs. In materials science, 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has been studied for its potential use as a catalyst for the synthesis of polymers. In biochemistry, 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has been studied for its potential use as a fluorescent probe for the detection of proteins and other biomolecules.
Mechanism of Action
The mechanism of action of 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is not yet fully understood, but it is believed to involve the interaction of the compound with specific proteins and other biomolecules. In particular, 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is known to interact with certain enzymes, such as cytochrome P450, which play an important role in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% are not yet fully understood, but it is believed to have a variety of effects on the body. In particular, 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has been shown to interact with certain proteins and other biomolecules, which may lead to changes in the expression of genes and other biochemical processes. Additionally, 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and anti-cancer properties in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% for lab experiments include its availability, its relatively low cost, and its high purity. Additionally, 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is relatively easy to synthesize and can be stored for long periods of time without significant degradation. However, there are some limitations to using 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% for lab experiments, such as its potential toxicity, its low solubility in water, and its potential for causing adverse reactions in some individuals.
Future Directions
There are a number of potential future directions for the use of 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% in scientific research. For example, 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% could be used to develop new drugs and medical treatments, to improve existing materials and products, to study the structure and function of proteins and other biomolecules, and to develop new fluorescent probes for the detection of proteins and other biomolecules. Additionally, 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% could be used to study the effects of environmental pollutants on the body, to study the effects of dietary supplements on the body, and to study the effects of drugs on the body. Finally, 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% could be used to develop new methods for the synthesis of polymers and other materials.
Synthesis Methods
2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% can be synthesized using a multi-step process involving the reaction of 2-fluoro-4-methoxycarbonylphenylbenzene with sodium hydroxide and a base such as sodium acetate. The reaction is carried out in an aqueous solution and the resulting product is then purified by recrystallization. The synthesis of 2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% is relatively simple and can be completed in a few hours.
properties
IUPAC Name |
2-fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F2O4/c1-21-15(20)9-3-4-10(12(16)7-9)8-2-5-11(14(18)19)13(17)6-8/h2-7H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNEVADJDOQWEMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20691434 |
Source
|
| Record name | 2',3-Difluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20691434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid | |
CAS RN |
1261993-27-4 |
Source
|
| Record name | 2',3-Difluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20691434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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